2-Phenylthiophen-3-amine;hydrochloride
Overview
Description
Scientific Research Applications
Affinitychromic Polythiophenes
Bernier et al. (2002) developed postfunctionalizable and chromic poly[3-(N-succinimido-p-phenylcarboxylate(tetraethoxy)oxy)-4-methylthiophene] for high-throughput screening and drug discovery. This material changes color upon interaction with various analytes, indicating its potential as an inexpensive tool for drug discovery applications Bernier et al., 2002.
Antimicrobial Activity
Prasad et al. (2017) synthesized novel 2-aminothiophene derivatives and evaluated their antimicrobial activity. These derivatives exhibit significant biological activities such as antimicrobial, antifungal, and antitumor effects, suggesting their importance in the development of new therapeutic agents Prasad et al., 2017.
Environmental Remediation
Hussein (2018) synthesized eco-friendly polythiophene(keto-amine)s for environmental remediation. These polymers showed selective extraction of metal ions, such as Cr(III) and Co(II), which could be beneficial for cleaning up environmental pollutants Hussein, 2018.
Corrosion Inhibition
Fouda et al. (2019) explored the corrosion inhibition properties of arylthiophene derivatives on steel in acidic solutions. Their findings demonstrate the potential of these compounds as protective agents against metal corrosion, an important consideration in industrial applications Fouda et al., 2019.
Electrochromic Devices
Guan and Liu (2015) synthesized star-shaped oligothiophene derivatives for use in electrochromic devices. Their research indicates the potential of these materials in the development of display technologies that require reversible color changes Guan & Liu, 2015.
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-phenylthiophen-3-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NS.ClH/c11-9-6-7-12-10(9)8-4-2-1-3-5-8;/h1-7H,11H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUPNMEVTKTWJHP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C=CS2)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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